Cas no 923751-35-3 (2-Chloro-n-(5-methylthiophen-2-yl)methyl-n-(2-phenylethyl)acetamide)
2-Chloro-n-(5-methylthiophen-2-yl)methyl-n-(2-phenylethyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-N-[(5-methylthien-2-yl)methyl]-N-(2-phenylethyl)acetamide
- 2-chloro-N-[(5-methylthiophen-2-yl)methyl]-N-(2-phenylethyl)acetamide
- EN300-23347
- AB01322073-03
- NCGC00327338-01
- AB01322073-02
- 923751-35-3
- Z147647942
- AKOS001280724
- 2-Chloro-n-(5-methylthiophen-2-yl)methyl-n-(2-phenylethyl)acetamide
-
- MDL: MFCD08271748
- Inchi: 1S/C16H18ClNOS/c1-13-7-8-15(20-13)12-18(16(19)11-17)10-9-14-5-3-2-4-6-14/h2-8H,9-12H2,1H3
- InChI Key: RYUPTAJAOYFANH-UHFFFAOYSA-N
- SMILES: ClCC(N(CC1=CC=C(C)S1)CCC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 307.0797631Da
- Monoisotopic Mass: 307.0797631Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 48.6Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 459.0±45.0 °C at 760 mmHg
- Flash Point: 231.4±28.7 °C
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
2-Chloro-n-(5-methylthiophen-2-yl)methyl-n-(2-phenylethyl)acetamide Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-Chloro-n-(5-methylthiophen-2-yl)methyl-n-(2-phenylethyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM482204-250mg |
2-chloro-N-[(5-methylthiophen-2-yl)methyl]-N-(2-phenylethyl)acetamide |
923751-35-3 | 95%+ | 250mg |
$174 | 2023-01-19 | |
| Chemenu | CM482204-500mg |
2-chloro-N-[(5-methylthiophen-2-yl)methyl]-N-(2-phenylethyl)acetamide |
923751-35-3 | 95%+ | 500mg |
$306 | 2023-01-19 | |
| Chemenu | CM482204-1g |
2-chloro-N-[(5-methylthiophen-2-yl)methyl]-N-(2-phenylethyl)acetamide |
923751-35-3 | 95%+ | 1g |
$426 | 2023-01-19 | |
| Enamine | EN300-23347-0.05g |
2-chloro-N-[(5-methylthiophen-2-yl)methyl]-N-(2-phenylethyl)acetamide |
923751-35-3 | 95% | 0.05g |
$76.0 | 2024-06-19 | |
| Enamine | EN300-23347-0.1g |
2-chloro-N-[(5-methylthiophen-2-yl)methyl]-N-(2-phenylethyl)acetamide |
923751-35-3 | 95% | 0.1g |
$113.0 | 2024-06-19 | |
| Enamine | EN300-23347-0.25g |
2-chloro-N-[(5-methylthiophen-2-yl)methyl]-N-(2-phenylethyl)acetamide |
923751-35-3 | 95% | 0.25g |
$162.0 | 2024-06-19 | |
| Enamine | EN300-23347-0.5g |
2-chloro-N-[(5-methylthiophen-2-yl)methyl]-N-(2-phenylethyl)acetamide |
923751-35-3 | 95% | 0.5g |
$310.0 | 2024-06-19 | |
| Enamine | EN300-23347-1.0g |
2-chloro-N-[(5-methylthiophen-2-yl)methyl]-N-(2-phenylethyl)acetamide |
923751-35-3 | 95% | 1.0g |
$414.0 | 2024-06-19 | |
| Enamine | EN300-23347-2.5g |
2-chloro-N-[(5-methylthiophen-2-yl)methyl]-N-(2-phenylethyl)acetamide |
923751-35-3 | 95% | 2.5g |
$810.0 | 2024-06-19 | |
| Enamine | EN300-23347-5.0g |
2-chloro-N-[(5-methylthiophen-2-yl)methyl]-N-(2-phenylethyl)acetamide |
923751-35-3 | 95% | 5.0g |
$1199.0 | 2024-06-19 |
2-Chloro-n-(5-methylthiophen-2-yl)methyl-n-(2-phenylethyl)acetamide Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 2-Chloro-n-(5-methylthiophen-2-yl)methyl-n-(2-phenylethyl)acetamide
Recent Advances in the Study of 2-Chloro-N-(5-methylthiophen-2-yl)methyl-N-(2-phenylethyl)acetamide (CAS: 923751-35-3)
The compound 2-Chloro-N-(5-methylthiophen-2-yl)methyl-N-(2-phenylethyl)acetamide (CAS: 923751-35-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense scientific inquiry.
One of the key areas of research has been the synthesis and optimization of 2-Chloro-N-(5-methylthiophen-2-yl)methyl-N-(2-phenylethyl)acetamide. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing production costs. The researchers employed a multi-step process involving the condensation of 5-methylthiophen-2-ylmethanamine with 2-phenylethylamine, followed by chloroacetylation. This method has been praised for its scalability and reproducibility, which are critical for industrial applications.
In addition to synthetic advancements, the pharmacological profile of 923751-35-3 has been a focal point. Preliminary in vitro studies have demonstrated its efficacy as a modulator of specific neurotransmitter receptors, particularly those involved in pain perception and inflammation. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) reported that the compound exhibits high affinity for the TRPV1 receptor, a known target for analgesic drugs. These findings suggest potential applications in the development of novel pain management therapies.
Further investigations into the mechanistic aspects of 2-Chloro-N-(5-methylthiophen-2-yl)methyl-N-(2-phenylethyl)acetamide have revealed its interaction with cellular signaling pathways. Research conducted at the University of Cambridge (2024) utilized molecular docking simulations and live-cell imaging to map the compound's binding sites and downstream effects. The results indicated that it may influence the MAPK/ERK pathway, which plays a crucial role in cell proliferation and differentiation. This opens up possibilities for its use in oncology, particularly in targeting cancers with dysregulated MAPK signaling.
Despite these promising findings, challenges remain in the clinical translation of 923751-35-3. A review article in Expert Opinion on Drug Discovery (2023) highlighted the need for more comprehensive toxicology studies and pharmacokinetic profiling. While the compound has shown low cytotoxicity in initial assays, its metabolic stability and bioavailability in vivo require further optimization. Researchers are currently exploring prodrug strategies and formulation enhancements to address these issues.
In conclusion, 2-Chloro-N-(5-methylthiophen-2-yl)methyl-N-(2-phenylethyl)acetamide (CAS: 923751-35-3) represents a compelling candidate for future drug development. Its dual activity on neurotransmitter receptors and cellular signaling pathways positions it as a versatile scaffold for designing next-generation therapeutics. Continued research efforts are expected to refine its properties and expand its potential applications, making it a molecule to watch in the coming years.
923751-35-3 (2-Chloro-n-(5-methylthiophen-2-yl)methyl-n-(2-phenylethyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)